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Compound of Interest

2,3-Epoxy-3-(o-
Compound Name:
nitrophenyl)propiophenone

CAS No.: 7152-68-3

Cat. No.: B3033021

Get Quote

Executive Summary: Immediate Action Plan

2,3-Epoxy-3-(o-nitrophenyl)propiophenone (CAS: 7152-68-3) is a functionalized chalcone
epoxide intermediate.[1][2] Its disposal requires strict adherence to protocols for toxic organic
alkylating agents.[2] Due to the presence of both a reactive epoxide ring (potential mutagen)
and a nitro group (potential energetic/toxicophore), this compound must never be disposed of
via sanitary sewer or general trash.[2]

Core Disposal Directive:
e Primary Method: High-temperature incineration via a licensed hazardous waste contractor.[2]
o Waste Classification: Hazardous Waste (Toxic, Irritant).[2]

¢ Segregation: Isolate from strong acids, bases, and oxidizers to prevent uncontrolled ring-
opening or polymerization.[2]

Chemical Profile & Hazard Identification
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Understanding the molecular reactivity is essential for safe handling.[2] This compound
features two high-risk functional groups: the epoxide (oxirane) and the nitro aromatic moiety.[2]

Property Data

Chemical Name 2,3-Epoxy-3-(o-nitrophenyl)propiophenone
CAS Number 7152-68-3

Molecular Formula C15H11NOa

Molecular Weight 269.25 g/mol

) Solid (Pale yellow to off-white crystalline
Physical State
powder)

H315: Causes skin irritation.H319: Causes
serious eye irritation.Epoxide Hazard: Potential

Key Hazards alkylating agent (DNA interaction risk).Nitro
Hazard: Toxic by ingestion/absorption; thermal
sensitivity.[1][2][3][4]

Expert Insight: While not always explicitly flagged as a carcinogen in basic SDSs, all
uncharacterized epoxides should be handled as potential mutagens due to their ability to

alkylate DNA via nucleophilic ring-opening [1].[2]

Operational Disposal Workflow

The following decision matrix outlines the correct disposal path based on the state of the
waste.
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Waste Generated

Determine Waste State

Spill / Residue Liquid / Mother Liquor
(Benchtop or Glassware) (Reaction Solvent)

Solid / Bulk Chemical
(Expired or Unused)

Apply Decontamination Solution
(See Section 5)

y

Segregate into Non-Halogenated

Absorbed Material Solvent Waste.
(Unless Chlorinated Solvents used)

Package in HDPE or Glass Jar.
Label: 'Toxic Solid Organic'

Apply Hazardous Waste Label

List: 2,3-Epoxy-3-(o-nitrophenyl)propiophenone

Store in Satellite Accumulation Area
(Away from Acids/Bases)

Transfer to EHS/Vendor
for Incineration

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and packaging of epoxy-propiophenone waste.
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Detailed Disposal Procedures
Scenario A: Bulk Solid Waste (Unused/Expired)[2]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass
jar with a screw-top lid.[2]

o Packaging: Transfer the solid carefully to avoid dust generation. Do not fill more than 90%
capacity.

e Labeling:
o Primary Constituent: 2,3-Epoxy-3-(o-nitrophenyl)propiophenone.[1][2]
o Hazard Checkboxes: Toxic, Irritant.[2]

o Regulatory Note: Although this specific CAS is not a DEA List | chemical, it possesses a
propiophenone backbone.[2] Ensure the label is clear to avoid confusion with controlled
precursors during audits [2].

Scenario B: Reaction Mixtures (Liquid Waste)

e Segregation:

o If dissolved in solvents like Ethyl Acetate, Methanol, or Acetone: Dispose in Non-
Halogenated Organic Waste.[2]

o If dissolved in DCM or Chloroform: Dispose in Halogenated Organic Waste.[2]

» Compatibility Warning:Do not mix with acidic waste streams (e.g., waste containing H2SOa4 or
HCI).[2] Acid will catalyze the exothermic opening of the epoxide ring, potentially causing
pressure buildup in the drum.[2]

Scenario C: Spill Cleanup & Decontamination (Quenching)

For cleaning glassware or small benchtop spills, simple water washing is insufficient because
the epoxide is lipophilic and reactive.[2]

Decontamination Solution Recipe:
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Active Agent: Sodium Bisulfite (NaHSO3) or Sodium Thiosulfate (Na2S203).[2]
Concentration: 10% aqueous solution.

Mechanism: The bisulfite/thiosulfate acts as a nucleophile, attacking the epoxide ring and
opening it to form a water-soluble, less reactive adduct [3].

Protocol:

PPE: Wear double nitrile gloves, safety goggles, and a lab coat.[2]
Absorb: Cover liquid spills with vermiculite or spill pads.[2]

Deactivate: Wipe the surface with the Decontamination Solution.[2] Allow 5—-10 minutes of
contact time.

Final Clean: Wipe with a detergent solution, then water.[2]

Disposal: Place all contaminated wipes/pads into a solid hazardous waste bag.

Regulatory & Compliance Notes

DEA Watchlist Awareness: Propiophenone (CAS 93-55-0) is a DEA List | Chemical.[2] While
2,3-Epoxy-3-(o-nitrophenyl)propiophenone is a derivative and not explicitly listed, it is
structurally related to cathinone precursors.[2] Maintain accurate inventory logs to
demonstrate legitimate research use and destruction [2].[2]

RCRA Classification: This material is an unlisted hazardous waste.[2] It must be
characterized by the generator (you) based on toxicity and reactivity.[2] It generally falls
under the umbrella of "Toxic Organic Waste" for incineration profiles.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2,3-Epoxy-3-(o-nitrophenyl)propiophenone | CI15H11NO4 | CID 95229 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. deaecom.gov [deaecom.gov]

¢ 3. Controlled Drugs and Substances Act [laws-lois.justice.gc.ca]
e 4. dshs.texas.gov [dshs.texas.gov]

¢ 5. deadiversion.usdoj.gov [deadiversion.usdoj.gov]

¢ To cite this document: BenchChem. [Comprehensive Disposal & Handling Guide: 2,3-Epoxy-
3-(o-nitrophenyl)propiophenone[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3033021/docs#comprehensive-disposal-handling-
guide-2-3-epoxy-3-0-nitrophenyl-propiophenone-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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